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This technical guide provides a detailed examination of the CMD178, a passive double-

balanced mixer, intended for researchers, scientists, and drug development professionals who

may be utilizing this component in sensitive measurement or communication systems. The

document covers the fundamental principles of mixer operation, the specific characteristics of

the CMD178, and generalized experimental protocols for its characterization.

Introduction to the CMD178 Mixer
The CMD178 is a general-purpose, passive double-balanced mixer designed for frequency up-

conversion and down-conversion applications.[1][2] It operates over a wide frequency range,

with both the Radio Frequency (RF) and Local Oscillator (LO) ports covering 11 to 21 GHz, and

the Intermediate Frequency (IF) port covering DC to 6 GHz.[1][2] Its design as a passive

double-balanced mixer provides key advantages, including low conversion loss, high isolation

between its ports, and a wide IF bandwidth.[1][3] These characteristics make it suitable for a

variety of demanding applications, including electronic warfare, Ku-band radar, satellite

communications, and test and measurement equipment.[1]
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At its core, a mixer is a nonlinear device that combines two input signals to produce new

signals at the sum and difference frequencies of the original two.[4] This process, known as

heterodyning, is fundamental to radio frequency engineering.

Up-Conversion: In this process, a lower frequency IF signal is mixed with a higher frequency

LO signal to produce a higher frequency RF signal (RF = LO + IF or LO - IF).

Down-Conversion: Conversely, a higher frequency RF signal is mixed with an LO signal to

produce a lower frequency IF signal (IF = RF - LO or LO - RF).[4]

The CMD178 is a double-balanced mixer, a topology that utilizes two balancing circuits.[5] This

configuration provides excellent isolation between all three ports (RF, LO, and IF), meaning that

the LO and RF signals are significantly attenuated at the IF port, and the LO signal is

attenuated at the RF port.[1][5] This is achieved through the use of baluns (balancing

transformers) and a symmetric arrangement of mixing elements (typically a diode ring). The

CMD178 datasheets highlight its "optimized balun structures" as a key feature contributing to

its high isolation.[1][2][3]

CMD178 Theory of Operation
The operation of the CMD178 can be conceptualized as a switch-based multiplier. The LO

signal, when applied with sufficient power (typically +9 to +13 dBm), acts as a switching signal

that alternately reverses the phase of the RF signal at the LO frequency.[1][2][3] This rapid

phase reversal is equivalent to multiplying the RF signal by a square wave at the LO frequency.

The mathematical result of this multiplication is the generation of sum and difference

frequencies (the desired IF or RF output), along with other higher-order mixing products.

The passive nature of the CMD178 means it does not require an external DC power supply for

its operation, simplifying its integration into systems. The key performance characteristics of the

CMD178 are summarized in the tables below.

Quantitative Data Presentation
The following tables summarize the key electrical specifications for the CMD178 mixer, derived

from its product datasheets.

Table 1: CMD178 Operating Frequency Ranges
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Parameter Minimum Typical Maximum Units

RF & LO

Frequency
11 21 GHz

IF Frequency DC 6 GHz

Data sourced from product datasheets.[1][2]

Table 2: CMD178 Performance Characteristics (IF = 100 MHz, LO = +13 dBm, TA = 25°C)
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Parameter
Frequency
(GHz)

Minimum Typical Maximum Units

Conversion

Loss
13 - 17 6 8 dB

11 - 21 7 10 dB

Noise Figure

(SSB)
13 - 17 6 8 dB

11 - 21 7 10 dB

LO to RF

Isolation
13 - 17 35 43 dB

11 - 21 31 43 dB

LO to IF

Isolation
13 - 17 33 48 dB

11 - 21 30 38 dB

RF to IF

Isolation
13 - 17 17 25 dB

11 - 21 15 25 dB

Input P1dB 13 - 17 9 dBm

11 - 21 9 dBm

Input IP3 13 - 17 16 dBm

11 - 21 16 dBm

Data compiled from the CMD178C3 datasheet, a packaged version of the CMD178 die.[3]

Experimental Protocols
Characterizing a mixer like the CMD178 involves measuring its key performance parameters.

While the manufacturer's specific test procedures are proprietary, a generalized set of

methodologies is presented below.
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5.1. Conversion Loss Measurement

Conversion loss is the ratio of the power of the desired output signal (IF for down-conversion,

RF for up-conversion) to the power of the input RF signal (for down-conversion) or IF signal (for

up-conversion).

Methodology:

Connect a signal generator to the RF port and another to the LO port.

Set the signal generators to the desired frequencies and power levels (e.g., RF at -10

dBm, LO at +13 dBm).

Connect a spectrum analyzer to the IF port.

Measure the power of the IF signal at the difference frequency (fIF = |fRF - fLO|).

The conversion loss (in dB) is the difference between the input RF power and the

measured IF power.

Repeat this measurement across the desired frequency range.

5.2. Isolation Measurement

Isolation measures the attenuation of a signal from one port to another.

Methodology (LO to RF Isolation):

Connect a signal generator to the LO port.

Terminate the IF port with a 50-ohm load.

Connect a spectrum analyzer to the RF port.

Measure the power of the signal at the LO frequency that has leaked through to the RF

port.
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The isolation (in dB) is the difference between the LO input power and the measured

power at the RF port.

Similar procedures are used to measure LO-to-IF and RF-to-IF isolation by reconfiguring

the connections.

5.3. Third-Order Intercept Point (IP3) Measurement

IP3 is a measure of a mixer's linearity. It is determined by applying two closely spaced tones to

the RF input and measuring the power of the third-order intermodulation products at the IF

output.

Methodology:

Apply two RF signals (f1 and f2) of equal power to the RF input using a power combiner.

Apply the LO signal at the desired frequency.

At the IF output, measure the power of the fundamental tones (at fLO - f1 and fLO - f2)

and the third-order intermodulation products (at fLO - (2f1 - f2) and fLO - (2f2 - f1)).

The output IP3 is calculated based on the difference in power between the fundamental

tones and the third-order products. The input IP3 is then calculated by adding the

conversion loss to the output IP3.

Mandatory Visualizations
The following diagrams illustrate the conceptual operation and characterization of the CMD178
mixer.
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Caption: Conceptual diagram of a passive double-balanced mixer core.
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Click to download full resolution via product page

Caption: Signal flow for up-conversion and down-conversion processes.

Note: Port connections vary by specific measurement (e.g., isolation).
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Caption: Generalized experimental workflow for mixer characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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